Cas no 2757952-83-1 (tert-butyl 4-amino-1-(difluoromethyl)-1H-pyrazole-3-carboxylate)
tert-butyl 4-amino-1-(difluoromethyl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 4-amino-1-(difluoromethyl)-1H-pyrazole-3-carboxylate
- EN300-37101242
- 2757952-83-1
-
- Inchi: 1S/C9H13F2N3O2/c1-9(2,3)16-7(15)6-5(12)4-14(13-6)8(10)11/h4,8H,12H2,1-3H3
- InChI Key: RXDVAGLINCMDRO-UHFFFAOYSA-N
- SMILES: FC(N1C=C(C(C(=O)OC(C)(C)C)=N1)N)F
Computed Properties
- Exact Mass: 233.09758299g/mol
- Monoisotopic Mass: 233.09758299g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 268
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 70.1Ų
tert-butyl 4-amino-1-(difluoromethyl)-1H-pyrazole-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-37101242-0.05g |
tert-butyl 4-amino-1-(difluoromethyl)-1H-pyrazole-3-carboxylate |
2757952-83-1 | 95.0% | 0.05g |
$912.0 | 2025-03-18 | |
| Enamine | EN300-37101242-0.1g |
tert-butyl 4-amino-1-(difluoromethyl)-1H-pyrazole-3-carboxylate |
2757952-83-1 | 95.0% | 0.1g |
$956.0 | 2025-03-18 | |
| Enamine | EN300-37101242-0.25g |
tert-butyl 4-amino-1-(difluoromethyl)-1H-pyrazole-3-carboxylate |
2757952-83-1 | 95.0% | 0.25g |
$999.0 | 2025-03-18 | |
| Enamine | EN300-37101242-0.5g |
tert-butyl 4-amino-1-(difluoromethyl)-1H-pyrazole-3-carboxylate |
2757952-83-1 | 95.0% | 0.5g |
$1043.0 | 2025-03-18 | |
| Enamine | EN300-37101242-1.0g |
tert-butyl 4-amino-1-(difluoromethyl)-1H-pyrazole-3-carboxylate |
2757952-83-1 | 95.0% | 1.0g |
$1086.0 | 2025-03-18 | |
| Enamine | EN300-37101242-2.5g |
tert-butyl 4-amino-1-(difluoromethyl)-1H-pyrazole-3-carboxylate |
2757952-83-1 | 95.0% | 2.5g |
$2127.0 | 2025-03-18 | |
| Enamine | EN300-37101242-5.0g |
tert-butyl 4-amino-1-(difluoromethyl)-1H-pyrazole-3-carboxylate |
2757952-83-1 | 95.0% | 5.0g |
$3147.0 | 2025-03-18 | |
| Enamine | EN300-37101242-10.0g |
tert-butyl 4-amino-1-(difluoromethyl)-1H-pyrazole-3-carboxylate |
2757952-83-1 | 95.0% | 10.0g |
$4667.0 | 2025-03-18 |
tert-butyl 4-amino-1-(difluoromethyl)-1H-pyrazole-3-carboxylate Related Literature
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
Additional information on tert-butyl 4-amino-1-(difluoromethyl)-1H-pyrazole-3-carboxylate
Recent Advances in the Synthesis and Applications of tert-Butyl 4-Amino-1-(difluoromethyl)-1H-pyrazole-3-carboxylate (CAS: 2757952-83-1)
The compound tert-butyl 4-amino-1-(difluoromethyl)-1H-pyrazole-3-carboxylate (CAS: 2757952-83-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This heterocyclic compound, characterized by a difluoromethyl group and a tert-butyl ester moiety, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its utility in the development of kinase inhibitors, antimicrobial agents, and other therapeutic candidates.
One of the key advancements in the synthesis of tert-butyl 4-amino-1-(difluoromethyl)-1H-pyrazole-3-carboxylate involves the optimization of reaction conditions to improve yield and purity. Researchers have employed palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis to achieve efficient and scalable production. These methodologies not only enhance the accessibility of the compound but also reduce the environmental impact of its synthesis, aligning with the principles of green chemistry.
In medicinal chemistry, the difluoromethyl group in tert-butyl 4-amino-1-(difluoromethyl)-1H-pyrazole-3-carboxylate has been identified as a bioisostere for hydroxyl or methyl groups, offering improved metabolic stability and binding affinity in target proteins. Recent studies have demonstrated its incorporation into novel kinase inhibitors, where it plays a critical role in modulating enzyme activity. For instance, derivatives of this compound have shown promising activity against protein kinases involved in cancer progression, highlighting its potential as a scaffold for anticancer drug development.
Beyond its role in drug discovery, tert-butyl 4-amino-1-(difluoromethyl)-1H-pyrazole-3-carboxylate has also been investigated for its antimicrobial properties. Researchers have synthesized analogs of this compound and evaluated their efficacy against resistant bacterial strains. Preliminary results indicate that these analogs exhibit potent inhibitory effects on bacterial growth, suggesting their potential as leads for new antibiotics. Further studies are underway to elucidate the mechanism of action and optimize the pharmacokinetic properties of these derivatives.
The versatility of tert-butyl 4-amino-1-(difluoromethyl)-1H-pyrazole-3-carboxylate extends to its use in materials science. Recent reports have highlighted its application in the design of fluorinated polymers and coatings, where the difluoromethyl group imparts desirable properties such as enhanced thermal stability and chemical resistance. These advancements underscore the compound's utility beyond traditional pharmaceutical applications, opening new avenues for interdisciplinary research.
In conclusion, tert-butyl 4-amino-1-(difluoromethyl)-1H-pyrazole-3-carboxylate (CAS: 2757952-83-1) represents a valuable building block in chemical biology and medicinal chemistry. Its unique structural features, coupled with recent advancements in synthesis and application, position it as a key player in the development of novel therapeutics and materials. Ongoing research efforts are expected to further expand its utility and uncover new opportunities for innovation in the field.
2757952-83-1 (tert-butyl 4-amino-1-(difluoromethyl)-1H-pyrazole-3-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)